Cas no 1603042-30-3 (1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo-
• CAS No: 1603042-30-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 5253027
• Update Time: 2025-07-15

1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo-

• Inchi： 1S/C11H9NO2/c1-7-3-2-4-9-10(7)5-8(6-12)14-11(9)13/h2-4,8H,5H2,1H3
• InChI Key： WTHLSQQNDSLHQB-UHFFFAOYSA-N
• SMILES： C1(C#N)OC(=O)C2=CC=CC(C)=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo-

1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo, CAS No. 1603042-30-3: A Comprehensive Overview in Modern Chemical Biology

The compound 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo (CAS No. 1603042-30-3) represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzopyran core structure, has garnered attention due to its structural complexity and potential biological activities. The presence of a nitrile group at the 3-position and a ketone at the 1-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and synthetic chemistry.

In recent years, the exploration of benzopyran derivatives has been extensively studied for their pharmacological properties. These compounds are known for their role in modulating various biological pathways, including anti-inflammatory, anticancer, and antimicrobial activities. The specific substitution pattern in 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo (CAS No. 1603042-30-3) contributes to its distinct chemical profile, enabling it to interact with biological targets in a selective manner.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The nitrile group serves as a versatile handle for further functionalization through nucleophilic addition or transition-metal-catalyzed reactions. This allows chemists to modify the core structure while retaining its inherent biological activity. Additionally, the methyl group at the 5-position and the dihydrobenzopyran framework contribute to steric and electronic properties that can be fine-tuned to optimize binding affinity to biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of how 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo (CAS No. 1603042-30-3) interacts with biological systems. Molecular docking studies have revealed that this compound can bind to various protein targets with high specificity. For instance, it has been shown to interact with enzymes involved in metabolic pathways and transcription factors that regulate inflammation. These interactions suggest potential therapeutic applications in conditions such as cancer and autoimmune diseases.

The synthesis of 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo (CAS No. 1603042-30-3) is another area of active research. Traditional synthetic routes involve multi-step organic transformations that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on greener and more efficient approaches, such as catalytic asymmetric synthesis and flow chemistry techniques. These innovations not only improve the accessibility of the compound but also align with sustainable chemistry principles.

In clinical settings, derivatives of benzopyran have shown promise in preclinical studies as lead compounds for new therapeutics. The structural features of 1H-2-Benzopyran-3-carbonitrile, 3,4-dihydro-5-methyl-1-oxo (CAS No. 1603042-30-3) make it an attractive candidate for further development into novel drugs. Its ability to modulate key biological pathways without significant off-target effects is particularly desirable in drug design.

The role of 1H-Benzo[b]pyran derivatives in drug discovery extends beyond their direct pharmacological effects. They serve as important intermediates for synthesizing more complex molecules with enhanced therapeutic profiles. The structural diversity within this class of compounds allows researchers to explore a wide range of biological activities by introducing different substituents and functional groups.

Future research directions for 1H-Benzo[b]pyran derivatives include exploring their potential in combination therapies and developing novel delivery systems that enhance their bioavailability and target specificity. Advances in nanotechnology have opened up new possibilities for delivering these compounds in a controlled manner, which could significantly improve their therapeutic efficacy.

The development of 1H-Benzo[b]pyran derivatives also benefits from interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations foster innovation by integrating knowledge from different fields to address complex biological challenges effectively.

In conclusion,1H-Benzo[b]pyran derivatives like 1H-Benzo[b]pyran, CAS No., represent a promising class of compounds with significant potential in modern chemical biology and pharmaceutical research. Their unique structural features and versatile reactivity make them valuable tools for drug discovery and synthetic chemistry applications.